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molecular formula C12H7NO3S B8429576 4-Oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylic acid

4-Oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylic acid

Cat. No. B8429576
M. Wt: 245.26 g/mol
InChI Key: SIINIMHTUGVQHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07910600B2

Procedure details

Methyl 4-oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylate (1.0 eq, 618 mg, 2.38 mmol) was suspended in 10 ml of a mixture of MeOH, THF, and water (1:1:1, v:v:v). LiOH (2.0 eq, 114 mg, 4.76 mmol) was added and the mixture was stirred at room temperature for 2 hours. An additional amount of LiOH (114 mg) was added and the mixture was stirred for an hour. LiOH (50 mg) was added and the mixture stirred for an additional 2 hours. Water was added and the solution filtered through a pad of celite. The pad of celite was thoroughly washed with aqueous 1 N NaOH. The solution was acidified with 6 N aqueous HCl to induce precipitation of the expected material. Filtration and drying afforded 4-oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylic acid as a yellow solid (562 mg, 96% yield). LCMS (ES): 95% pure, m/z 246 [M+1]+; 1H NMR (DMSO-d6, 400 MHz) δ 7.61 (d, J=5.2, 1H), 7.73 (dd, J=1.6, J=8.0, 1H), 7.88 (d, J=5.6, 1H), 7.92 (d, J=8.4, 1H), 8.02 (d, J=1.6, 1H), 11.92 (s, 1H), 13.21 (br. s, 1H) ppm.
Name
Methyl 4-oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylate
Quantity
618 mg
Type
reactant
Reaction Step One
Name
MeOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
LiOH
Quantity
114 mg
Type
reactant
Reaction Step Four
Name
LiOH
Quantity
114 mg
Type
reactant
Reaction Step Five
Name
LiOH
Quantity
50 mg
Type
reactant
Reaction Step Six
[Compound]
Name
mixture
Quantity
10 mL
Type
solvent
Reaction Step Seven
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Eight
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Nine
Name
4-oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylic acid
Yield
96%

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]1[C:11]2[CH:12]=[CH:13][S:14][C:10]=2[C:9]2[CH:8]=[CH:7][C:6]([C:15]([O:17]C)=[O:16])=[CH:5][C:4]=2[NH:3]1.CO.C1COCC1.[Li+].[OH-]>O>[O:1]=[C:2]1[C:11]2[CH:12]=[CH:13][S:14][C:10]=2[C:9]2[CH:8]=[CH:7][C:6]([C:15]([OH:17])=[O:16])=[CH:5][C:4]=2[NH:3]1 |f:3.4|

Inputs

Step One
Name
Methyl 4-oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylate
Quantity
618 mg
Type
reactant
Smiles
O=C1NC=2C=C(C=CC2C2=C1C=CS2)C(=O)OC
Step Two
Name
MeOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO
Step Three
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Step Four
Name
LiOH
Quantity
114 mg
Type
reactant
Smiles
[Li+].[OH-]
Step Five
Name
LiOH
Quantity
114 mg
Type
reactant
Smiles
[Li+].[OH-]
Step Six
Name
LiOH
Quantity
50 mg
Type
reactant
Smiles
[Li+].[OH-]
Step Seven
[Compound]
Name
mixture
Quantity
10 mL
Type
solvent
Smiles
Step Eight
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Nine
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for an hour
STIRRING
Type
STIRRING
Details
the mixture stirred for an additional 2 hours
Duration
2 h
FILTRATION
Type
FILTRATION
Details
the solution filtered through a pad of celite
WASH
Type
WASH
Details
The pad of celite was thoroughly washed with aqueous 1 N NaOH
CUSTOM
Type
CUSTOM
Details
precipitation of the expected material
FILTRATION
Type
FILTRATION
Details
Filtration
CUSTOM
Type
CUSTOM
Details
drying

Outcomes

Product
Details
Reaction Time
 2 h
Name
4-oxo-4,5-dihydrothieno[3,2-c]quinoline-7-carboxylic acid
Type
product
Smiles
O=C1NC=2C=C(C=CC2C2=C1C=CS2)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 562 mg
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 96.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.